2-(4-Iodo-imidazol-1-yl)ethylamine
Cat. No. B8461114
M. Wt: 237.04 g/mol
InChI Key: HYNMFJVHFLDDMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188082B2
Procedure details
To an ice-cooled solution of [2-(4-iodo-imidazol-1-yl)-ethyl]-carbamic acid tert-butyl ester (6.154 g; 18.253 mmol) in DCM (200 ml) was added slowly 4N HCl in dioxane (91 ml; 364 mmol). The resulting suspension was stirred at 0° C. for 15 min., then at rt for 1 h. The volatiles were removed under reduced pressure, then under HV. The product 2-(4-iodo-imidazol-1-yl)-ethylamine was obtained as a colorless solid (5.690 g; 100%; presence of 2 eq. of HCl). LC-MS: tR=0.15 min.; [M+H]+=238.14 g/mol.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
6.154 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
C(OC(=O)[NH:7][CH2:8][CH2:9][N:10]1[CH:14]=[C:13]([I:15])[N:12]=[CH:11]1)(C)(C)C.[ClH:17].O1CCOCC1>C(Cl)Cl>[I:15][C:13]1[N:12]=[CH:11][N:10]([CH2:9][CH2:8][NH2:7])[CH:14]=1.[ClH:17]
|
Inputs
Step One
[Compound]
|
Name
|
ice
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
|
|
Name
|
|
|
Quantity
|
6.154 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)OC(NCCN1C=NC(=C1)I)=O
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Name
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|
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Quantity
|
200 mL
|
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Type
|
solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
|
Type
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CUSTOM
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Details
|
The resulting suspension was stirred at 0° C. for 15 min.
|
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Rate
|
UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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|
Details
|
at rt for 1 h
|
|
Duration
|
1 h
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
The volatiles were removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
15 min |
|
Name
|
|
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Type
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product
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Smiles
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IC=1N=CN(C1)CCN
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|
Name
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|
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Type
|
product
|
|
Smiles
|
Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: EQUIVALENTS |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
